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Get Quote

Available Chemical Data for Leucocianidol

The table below consolidates the key identified chemical information for leucocianidol from the literature.

Property Details

IUPAC Name (2R,3S,4S)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-1-benzopyran-3,4,5,7-
tetrol [1]

Other Names Leucocyanidin, 3,3',4,4',5,7-Flavanhexol, Procyanidol [2] [1]

Molecular Formula C₁₅H₁₄O₇ [2] [1]

Molecular Weight 306.27 g/mol [2] [1]

CAS Registry Number 93527-39-0 [2]

PubChem CID 440833 [3] [4]

Solubility Considered very hydrophobic and practically insoluble in water [1]

Hydrogen Bond Donors 6 [2]
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Property Details

Hydrogen Bond
Acceptors

7 [2]

Proposed Workflow for Obtaining the NMR Spectrum

Since experimental NMR data was not found in the current search, the following workflow outlines the

recommended steps to acquire it.
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Online Database Search

Start: Need Leucocianidol
NMR Spectrum

1. Check Specialized Databases

2. Consult Broader Spectral Libraries

3. Search Scientific Literature

4. Consider Predicting the Spectrum

5. Experimental Measurement

Outcome: Obtain
Experimental NMR Data

Click to download full resolution via product page

Pathway to obtain leucocianidol NMR data

Suggestions for Next Steps

Based on the workflow above, here are specific actions you can take:
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Specialized Natural Product Databases: Search platforms like the Natural Products Magnetic
Resonance Database (NP-MRD), which was cited as having predicted spectra for leucocianidol, for
any newly uploaded experimental data [1].

Broader Spectral Libraries: Query major spectral data repositories such as PubChem [3],
ChemSpider, or SDBS (Spectral Database for Organic Compounds). Use the known CAS number

(93527-39-0) or PubChem CID (440833) for your search.
Scientific Literature Search: Perform a targeted search on scholarly databases (e.g., SciFinder,

Reaxys, Google Scholar) using the terms "leucocianidol NMR," "leucocyanidin NMR," or its IUPAC
name. The compound has been isolated from plants like Grewia bicolor and Terminalia arjuna [5] [1],

so research papers on these sources are promising.
Spectral Prediction: If experimental data remains elusive, computational tools can predict NMR

shifts. The NP-MRD card indicates that 13C NMR and 1H NMR spectra have already been
predicted for leucocianidol, which can serve as a useful reference until experimental data is found

[1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s605626?utm_src=pdf-bulk
https://www.smolecule.com/products/s605626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

